1,2,4-Benzenetriamine dihydrochloride
Overview
Description
1,2,4-Benzenetriamine dihydrochloride, also known as 1,2,4-Triaminobenzene Dihydrochloride, is an organic compound . It is a colorless crystalline substance that is soluble in water and acidic solutions but insoluble in organic solvents . Its chemical formula is C6H9N5•2HCl, and it has a molecular weight of 271.08 . This compound is a useful reagent for making multicolor fluorescent carbon dots that can be detected via white-light-emitting diodes and water .
Synthesis Analysis
The synthesis of 1,2,4-Benzenetriamine dihydrochloride involves several steps . The process starts with m-dichlorobenzene as the raw material, which undergoes low-temperature dropwise addition and high-temperature nitration in a mixed acid system of concentrated sulfuric acid and fuming nitric acid to obtain 1,3-dichloro-4,6-dinitrobenzene . This compound is then placed in a high-pressure reactor in the presence of ammonia water, and the temperature is raised to 145-150°C for the ammonolysis reaction to obtain 4,6-dinitro-1,3-phenylenediamine . This compound, along with oxygen-free distilled water and a palladium-carbon catalyst, is then placed in a hydrogenation autoclave and catalyzed under a hydrogen atmosphere of 1-1.5MPa and 85°C . After the hydrogenation reaction, the catalyst is removed by hot filtration under nitrogen protection to obtain a 1,2,4-triaminobenzene hydrochloric acid solution . Finally, the solution is added with concentrated hydrochloric acid, cooled to room temperature, filtered under nitrogen protection, and the filter cake is dried in a vacuum desiccator at 40°C to obtain 1,2,4-triaminobenzene hydrochloric acid .
Molecular Structure Analysis
The molecular formula of 1,2,4-Benzenetriamine dihydrochloride is C6H11Cl2N3 . The InChI code is 1S/C6H9N3.2ClH/c7-4-1-2-5(8)6(9)3-4;;/h1-3H,7-9H2;2*1H . The molecular weight is 196.08 .
Chemical Reactions Analysis
1,2,4-Benzenetriamine dihydrochloride has been used in the synthesis of red-emitting carbon dots via a one-step solvothermal method . This process uses 1,2,4,5-benzenetetramine tetrahydrochloride as a novel carbon source and ethanol as a solvent . The quantum yield (QY) of the carbon dots produced is as high as 30.2% .
Physical And Chemical Properties Analysis
1,2,4-Benzenetriamine dihydrochloride is a solid substance . It has a melting point of 290°C . It is slightly soluble in water . The vapor pressure is 7.51E-05mmHg at 25°C .
Scientific Research Applications
Synthesis of Red-Emitting Carbon Dots
Application: Fluorescence Detection and Sensing 1,2,4-Benzenetriamine dihydrochloride serves as a novel carbon source for the synthesis of red-emitting carbon dots (CDs) through a solvothermal method . These CDs exhibit high quantum yields and are used in fluorescence-based detection systems, such as sensing methylene blue in environmental samples.
pH Sensing in Living Cells
Application: Biomedical Imaging and Diagnostics The compound is utilized to create red emissive carbon dots (r-CDs) that are sensitive to pH changes . These r-CDs can be used for real-time monitoring of intracellular pH, which is crucial for studying cell metabolism and apoptosis.
Intracellular pH Imaging
Application: Cellular Research and Disease Diagnosis 1,2,4-Triaminobenzene dihydrochloride acts as a fluorescent probe for intracellular pH imaging . It provides a non-invasive method to track pH variations within cells, aiding in the diagnosis of diseases related to cellular dysfunction.
Ammonia Sensing
Application: Environmental Monitoring and Healthcare As a fluorescent probe, this compound is also effective in the selective detection of ammonia . This application is significant for point-of-care diagnostics and environmental monitoring of ammonia levels.
Organic Synthesis Intermediate
Application: Chemical Manufacturing The compound is an important intermediate in organic synthesis, used in the production of various pharmaceuticals, agrochemicals, and dyestuffs . Its versatility in chemical reactions makes it valuable for synthesizing a wide range of chemical products.
Material Science Research
Application: Development of Functional Materials Scientists leverage 1,2,4-Benzenetriamine dihydrochloride in material science research, including chemical synthesis and the development of new materials . Its properties are explored to enhance the performance and functionality of materials used in various industries.
Mechanism of Action
1,2,4-Benzenetriamine dihydrochloride, also known as 1,2,4-Triaminobenzene dihydrochloride, is a simple aromatic triamine compound . Here is a comprehensive overview of its mechanism of action:
Target of Action
It’s known that the compound is used in organic synthesis as a reducing agent and catalyst .
Mode of Action
It’s known to be used in the synthesis of amines and in hydrogenation reactions in organic synthesis .
Biochemical Pathways
It’s known to be used in the preparation of high quantum yield aconitic acid-based fluorescent carbon nanomaterials .
Action Environment
The compound is hygroscopic and should be stored under an inert atmosphere at -20°C . Environmental factors such as temperature, humidity, and light could potentially influence the compound’s action, efficacy, and stability.
Safety and Hazards
Future Directions
properties
IUPAC Name |
benzene-1,2,4-triamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.2ClH/c7-4-1-2-5(8)6(9)3-4;;/h1-3H,7-9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKMFFOLUBJFMBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)N)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
615-71-4 (Parent) |
Source
|
| Record name | 1,2,4-Triaminobenzene dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000615474 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4060652 |
Source
|
| Record name | 1,2,4-Benzenetriamine, dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4060652 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,4-Benzenetriamine dihydrochloride | |
CAS RN |
615-47-4 |
Source
|
| Record name | 1,2,4-Triaminobenzene dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000615474 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2,4-Benzenetriamine, hydrochloride (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2,4-Benzenetriamine, dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4060652 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzene-1,2,4-triyltriamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.481 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,2,4-TRIAMINOBENZENE DIHYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/67F5RO7ZK2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the focus of the research presented in the paper "Reaction of phthalodinitrile with o-phenylenediamine and 1,2,4-triaminobenzene"?
A1: The research investigates the reaction of phthalodinitrile with two different diamines: o-phenylenediamine and 1,2,4-triaminobenzene []. While the paper doesn't directly focus on 1,2,4-Benzenetriamine dihydrochloride itself, the reaction with 1,2,4-triaminobenzene is particularly relevant. This reaction likely involves 1,2,4-Benzenetriamine as a reactant or intermediate, offering insights into its reactivity and potential applications in synthesizing larger heterocyclic compounds.
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